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Compound of Interest

Compound Name:

Tert-butyl 3-

(hydroxymethyl)piperidine-1-

carboxylate

Cat. No.: B039367 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides detailed procedures for the

proper disposal of tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate, ensuring laboratory

safety and environmental compliance.

Chemical Profile and Hazards

Tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate is classified under the Globally

Harmonized System (GHS) with the following hazard statements[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Primary hazards associated with this compound are skin and eye irritation[1]. Therefore,

appropriate personal protective equipment (PPE) must be worn at all times when handling this

chemical.
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Property Value

Molecular Formula C11H21NO3[1]

Molecular Weight 215.29 g/mol [1]

CAS Number 116574-71-1[1]

GHS Hazard Codes H315, H319, H335[1]

Personal Protective Equipment (PPE)

When handling tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate, the following PPE is

mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use and disposed of properly after handling to avoid skin contact[2].

Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle

respirator is recommended. For higher-level protection, use type OV/AG/P99 (US) or ABEK-

P2 (EU EN 143) respirator cartridges[2]. All respirator use should be in accordance with a

comprehensive respiratory protection program.

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.

Disposal Procedures

The primary method for the disposal of tert-butyl 3-(hydroxymethyl)piperidine-1-
carboxylate is through a licensed professional waste disposal service[2].

Step-by-Step Disposal Protocol:

Collection:

Collect waste material in a suitable, closed, and properly labeled container.
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Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety (EHS) department.

Storage:

Store the waste container in a well-ventilated area, away from incompatible materials such

as strong oxidizing agents, strong acids, and strong reducing agents[3].

Keep the container tightly closed[4].

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal company

to arrange for pickup and disposal.

Provide the full chemical name and any other relevant information to the disposal

company.

It is often recommended to offer surplus and non-recyclable solutions to a licensed

disposal company[2].

Spill and Leak Management

In the event of a spill or leak, follow these procedures:

Immediate Actions:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Remove all sources of ignition.

Containment and Cleanup:

Wear appropriate PPE as outlined above.

For solid spills, sweep up the material and place it in a suitable container for disposal.

Avoid creating dust[2].
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For liquid spills, absorb the material with an inert absorbent material (e.g., sand,

vermiculite) and place it in a sealed container for disposal.

Wash the spill area thoroughly with soap and water.

Reporting:

Report the spill to your laboratory supervisor and EHS department in accordance with your

institution's policies.

First Aid Measures

If Swallowed: Do not induce vomiting. Rinse mouth with water and consult a physician.

Never give anything by mouth to an unconscious person[2].

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician[2].

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician[2].

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician[2].
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Disposal Workflow for Tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate
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Caption: Disposal workflow for tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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